![molecular formula C12H7FN2OS B1272347 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde CAS No. 134670-30-7](/img/structure/B1272347.png)
6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
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Description
6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (6-FPITC) is a heterocyclic aldehyde compound composed of a benzene ring and a five-membered imidazothiazole ring. It is used in a variety of scientific applications, such as drug discovery, organic synthesis, and biochemical studies. 6-FPITC has a unique structure, which makes it an interesting target for further research.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound's synthesis and crystal structure have been explored, showing that it crystallizes in the monoclinic space group, stabilized by intermolecular interactions. This study is critical for understanding the compound's physical properties and potential applications in material science and pharmaceuticals (Banu et al., 2010).
Electrophilic Substitution Studies
- Research on electrophilic substitution of imidazo[2,1-b]thiazoles, including compounds with a 6-(4-fluorophenyl) substituent, has been conducted. This study provides insights into the chemical reactivity and potential for further derivative synthesis (O'daly et al., 1991).
Anticancer Agent Research
- Novel analogues of imidazo[2,1-b]thiazole derivatives, including the compound , have been synthesized and evaluated for anticancer activity. This research highlights its potential use in developing new chemotherapeutic agents (Karki et al., 2011).
Antioxidant Studies
- Studies on derivatives of benzo[4, 5]imidazo[2, 1-b]thiazole, a related compound, have shown significant antioxidant properties. This suggests potential applications in combating oxidative stress-related diseases (Nikhila et al., 2020).
Synthesis and Biological Evaluation
- A series of imidazo[2,1-b][1,3,4]thiadiazole-benzimidazole derivatives, similar in structure, have been synthesized and evaluated, revealing potential anti-tuberculosis activity. This research broadens the scope of this compound class in developing new antimicrobial agents (Ramprasad et al., 2015).
Antimicrobial Activity Evaluation
- New derivatives of imidazo[2,1-b][1,3,4]thiadiazole have been synthesized and evaluated for their antimicrobial activity, indicating potential for use in developing new antibacterial and antifungal agents (Alegaon & Alagawadi, 2011).
Potential Anti-inflammatory Agents
- Imidazo[2,1-b][1,3]thiazines modified with a 4-pyridinyloxyl moiety, a related structure, have been synthesized and evaluated for anti-inflammatory activity. This research opens avenues for developing new anti-inflammatory drugs (2022).
properties
IUPAC Name |
6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FN2OS/c13-9-3-1-8(2-4-9)11-10(7-16)15-5-6-17-12(15)14-11/h1-7H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJLTWCGJYJVDO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(N3C=CSC3=N2)C=O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70374644 |
Source
|
Record name | 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70374644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
134670-30-7 |
Source
|
Record name | 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70374644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 134670-30-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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